![molecular formula C7H3F4NO2 B1412218 6-Fluoro-2-(trifluoromethyl)nicotinic acid CAS No. 1227599-87-2](/img/structure/B1412218.png)
6-Fluoro-2-(trifluoromethyl)nicotinic acid
Overview
Description
“6-Fluoro-2-(trifluoromethyl)nicotinic acid” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a white powder with a molecular formula of C7H3F4NO2 .
Synthesis Analysis
Two procedures for the preparation of 6-(trifluoromethyl)pyridin-2(1H)-one have been reported: a cyclocondensation method starting from (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one and direct fluorination of 2-picoline through a chlorine/fluorine exchange reaction .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the molecular formula C7H3F4NO2 . The average mass is 209.098 Da and the monoisotopic mass is 209.009995 Da .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Physical And Chemical Properties Analysis
“this compound” is a white powder with a melting point of 193-197 °C. It has a boiling point of 259.3℃ at 760 mmHg. Its density is 1.484 g/cm3. Its flash point, refractive index and vapor pressure are 110.6℃, 1.475 and 0.007mmHg at 25°C, respectively .
Scientific Research Applications
1. Intermediate for Anti-Bacterial Analogues
6-Fluoro-2-(trifluoromethyl)nicotinic acid has been identified as a key intermediate in the preparation of novel potential anti-bacterial 1,8-naphthyridine-3-carboxylic acid analogues. This synthesis process involves the construction of the pyridine nucleus starting from ethyl 2-fluoroacetate and ethyl 2-trifluoroacetate (Suez, Remuzon, Bouzard, & Jacquet, 1993).
2. Biodistribution in Mice
Research involving halogenated nicotinic acid derivatives, including 6-fluoro-nicotinic acid diethylamide, has been conducted to understand their biodistribution in mice. This research is significant in analyzing how different halogenated compounds behave in biological systems (Knust, Machulla, & Kafka, 1985).
3. Fluorophilicity in Drug Delivery
The fluorophilicity of various hydrocarbon and fluorocarbon-functionalized nicotinic acid esters has been measured to aid in the design of prodrugs for fluorocarbon-based drug delivery systems. This study provides insights into how these compounds interact with different phases in a biphasic solvent system (Ojogun, Knutson, Vyas, & Lehmler, 2010).
4. Synthesis of Radioligands for Nicotinic Receptors
This compound has been used in the synthesis of radioligands, like 6-[18F]fluoro-3-(2(S)-azetidinylmethoxy)pyridine, which are valuable for studying nicotinic acetylcholine receptors. This is crucial for understanding receptor behavior in various neuropathologies and for in vivo imaging (Koren et al., 2000).
5. Synthesis of Nicotinic Acetylcholine Receptor Agonists
This compound has also been used in synthesizing fluoropyridine analogues of nicotinic agonists. These compounds retain high binding affinity at specific nicotinic receptors, which is significant for understanding receptor interactions and potential therapeutic applications (Sutherland, Gallagher, Sharples, & Wonnacott, 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Trifluoromethylpyridine (TFMP) derivatives, including “6-Fluoro-2-(trifluoromethyl)nicotinic acid”, have been used in the agrochemical and pharmaceutical industries. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials . It is expected that many novel applications of TFMP will be discovered in the future .
Properties
IUPAC Name |
6-fluoro-2-(trifluoromethyl)pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F4NO2/c8-4-2-1-3(6(13)14)5(12-4)7(9,10)11/h1-2H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWCHPAPDZBJOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)O)C(F)(F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F4NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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